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Compound of Interest

Compound Name: Rhodizonic acid disodium

Cat. No.: B12363189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodizonic acid disodium salt, with the CAS number 523-21-7, is an organic salt recognized
for its potent chromogenic and complexing properties.[1] This guide provides an in-depth
overview of its chemical and physical characteristics, analytical applications, and relevant
experimental protocols. It is designed to be a valuable resource for professionals in research,
analytical chemistry, and pharmaceutical development. The compound's primary utility lies in its
ability to form intensely colored complexes with various metal ions, making it a crucial reagent
for their detection and quantification.[1][2]

Physicochemical Properties

Rhodizonic acid disodium salt is a dark violet to black powder that is soluble in water.[1] Its
agueous solutions are typically orange to yellow, depending on the concentration, but are
unstable and should be freshly prepared for optimal performance.[3][4] The stability of its
aqueous solutions can be enhanced at a pH below 3.[4]

Table 1: Physicochemical Data for Rhodizonic Acid Disodium Salt
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Parameter Value Reference(s)
CAS Number 523-21-7 [1]

Molecular Formula CeNaz20s [1][5]
Molecular Weight 214.04 g/mol [1][5]
Appearance Dark violet to black powder [1]

Purity >98.0% (HPLC) [1]

Solubility Soluble in water [11[3114]
Melting Point >300 °C [6]

pH (1% aqueous solution) ~7.0-9.0 [1]

Storage Conditions

2-8°C, inert atmosphere, dark

place

[1]

Synthesis

The synthesis of high-purity rhodizonic acid disodium salt typically involves a multi-step

chemical process. A common method is the oxidation of myo-inositol with nitric acid to produce

rhodizonic acid. This is followed by a neutralization step with a sodium base to form the

disodium salt. The process requires precise control of temperature and pH, and the final

product is purified through techniques such as solvent extraction, precipitation, and

recrystallization.[1]

Analytical Applications

The primary application of rhodizonic acid disodium salt is as a highly sensitive colorimetric
reagent for the detection and quantification of various metal ions. It forms distinctively colored
complexes with metals such as lead, barium, and strontium.[1][7][8] This property is exploited
in diverse fields including environmental monitoring, industrial quality control, and forensic
science.[1][7]

Table 2: Quantitative Analytical Data
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. Molar
Detection o
Analyte Method L Absorptivity Reference(s)
Limit (LOD)
()
Lead (Pb2*) Spot Test 0.1 pg Not specified [31[8]
Barium (Ba2*) Spot Test 0.25 pg Not specified [8]
Colorimetric
Lead (Pb?*) o 0.6 pg/L Not specified [8]
Filtration
Colorimetric N
Copper (Cuzt) o 1.2 ug/L Not specified [8]
Filtration

Table 3: Stability Constants of Metal-Rhodizonate Complexes
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Metal lon Method Log K Reference(s)
Potentiometric Log Ki: 4.85, Log Ka:
Copper (I1) L [°]
Titration 3.90
) Potentiometric Log Ki: 4.20, Log Ka:
Nickel (11) o [9]
Titration 3.35
Potentiometric Log Ki: 3.60, Log Ka:
Manganese (ll) o [9]
Titration 2.85
Potentiometric Log Ki: 4.00, Log Ka:
Cobalt (1) - [9]
Titration 3.20
) Potentiometric Log Ki: 4.30, Log Ka:
Zinc (1) o [9]
Titration 3.50
) Potentiometric Log Ki: 3.80, Log Ka:
Cadmium (I1) o [9]
Titration 3.00
Potentiometric Log Ki: 5.20, Log Ka:
Vanady! (11) - [9]
Titration 4.30
Potentiometric Log Ki: 5.50, Log Ka:
Uranyl (1) o [9]
Titration 4.60
) Potentiometric Log Ki: 3.20, Log Ka:
Calcium (I1) o [9]
Titration 2.50
) Potentiometric Log Ki: 3.00, Log Ka:
Magnesium (II) o [9]
Titration 2.30
] Potentiometric Log K1: 6.00, Log Ka:
Aluminum (111) o [9]
Titration 5.10

Note: Stability constants (Log K) are a measure of the strength of the interaction between the
metal ion and the ligand.

Experimental Protocols
Qualitative Spot Test for Lead
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This protocol is widely used in forensic science for the detection of lead in gunshot residue.

Materials:

Saturated solution of rhodizonic acid disodium salt in distilled water (freshly prepared).

Buffer solution (pH 2.8) containing 15 g of tartaric acid and 19 g of sodium bitartrate per liter
of distilled water.[3]

5% (v/v) Hydrochloric acid (HCI) solution.

Filter paper.

Droppers.

Procedure:

Place a small sample of the material to be tested on a piece of filter paper.

Add one drop of the buffer solution to the sample.

Add one drop of the saturated rhodizonic acid disodium salt solution. A pink or red
coloration indicates the possible presence of lead or other heavy metals.[1]

To confirm the presence of lead, add one drop of 5% HCI solution. If the pink/red color
transitions to a blue-violet color, the presence of lead is confirmed.[1]
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Caption: Workflow for the qualitative spot test for lead.

Spectrophotometric Determination of Barium

This protocol outlines the use of rhodizonic acid disodium salt as an indicator in the titrimetric
determination of sulfate by titration with barium chloride.

Materials:

Rhodizonic acid disodium salt test paper (prepared by soaking filter paper in a solution of
the salt and drying).

Standard solution of barium chloride (BaClz2).

Sample solution containing sulfate ions.

Apparatus for titration.
Procedure:

« Titrate the sulfate-containing sample solution with the standard barium chloride solution.
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o Periodically, remove a drop of the solution and spot it onto the rhodizonic acid disodium

salt test paper.

e The endpoint of the titration is indicated by a color change on the test paper from the yellow-
orange of the indicator to the red-brown of the barium rhodizonate complex, signifying the
presence of excess barium ions.

Chelation and Color Formation

The analytical utility of rhodizonic acid disodium salt is based on its ability to act as a
chelating agent, forming stable, colored complexes with metal ions. The rhodizonate dianion
possesses multiple oxygen atoms that can coordinate with a central metal ion.

Reactants

AN

Metal lon (e.g., Pb2*)
xhelation /
\Product /
@ Metal-Rhodizonate @

Click to download full resolution via product page

Caption: Chelation of a metal ion by the rhodizonate dianion.

Relevance for Drug Development Professionals

While not a therapeutic agent itself, rhodizonic acid disodium salt serves as a valuable
analytical tool in drug development and manufacturing. Its primary role is in the quality control
of raw materials and final drug products, specifically for the detection and quantification of
heavy metal impurities. Regulatory agencies such as the FDA and EMA have stringent limits on
heavy metal content in pharmaceuticals, making sensitive and reliable analytical methods
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essential. The use of rhodizonic acid disodium salt in, for example, limit tests for lead and
barium can help ensure product safety and compliance.

Safety and Handling

Rhodizonic acid disodium salt may cause eye and skin irritation, as well as respiratory and
digestive tract irritation.[10] It is considered to have low hazard for usual industrial handling.[10]
Standard laboratory safety precautions should be observed, including the use of personal
protective equipment such as gloves and safety glasses.[10] It is stable under normal
temperatures and pressures but is incompatible with strong oxidizing agents.[10]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific or medical advice. Always consult the relevant safety
data sheets (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rhodizonic Acid Disodium Salt (CAS 523-21-7): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363189#rhodizonic-acid-disodium-salt-cas-
number-523-21-7-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12363189#rhodizonic-acid-disodium-salt-cas-number-523-21-7-information
https://www.benchchem.com/product/b12363189#rhodizonic-acid-disodium-salt-cas-number-523-21-7-information
https://www.benchchem.com/product/b12363189#rhodizonic-acid-disodium-salt-cas-number-523-21-7-information
https://www.benchchem.com/product/b12363189#rhodizonic-acid-disodium-salt-cas-number-523-21-7-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12363189?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

